Cas no 825638-09-3 (3-Pyridinecarbonitrile, 4-(3-cyanophenyl)-1,6-dihydro-6-oxo-)

3-Pyridinecarbonitrile, 4-(3-cyanophenyl)-1,6-dihydro-6-oxo- structure
825638-09-3 structure
Product name:3-Pyridinecarbonitrile, 4-(3-cyanophenyl)-1,6-dihydro-6-oxo-
CAS No:825638-09-3
MF:C13H7N3O
MW:221.21418
CID:687961
PubChem ID:69486305

3-Pyridinecarbonitrile, 4-(3-cyanophenyl)-1,6-dihydro-6-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 4-(3-cyanophenyl)-1,6-dihydro-6-oxo-
    • 4-(3-cyanophenyl)-6-oxo-1H-pyridine-3-carbonitrile
    • DTXSID70740643
    • 4-(3-Cyanophenyl)-6-oxo-1,6-dihydropyridine-3-carbonitrile
    • 825638-09-3
    • SCHEMBL5556242
    • Inchi: InChI=1S/C13H7N3O/c14-6-9-2-1-3-10(4-9)12-5-13(17)16-8-11(12)7-15/h1-5,8H,(H,16,17)
    • InChI Key: IZLRGFQCWNUTCF-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC(=C1)C2=CC(=O)NC=C2C#N)C#N

Computed Properties

  • Exact Mass: 221.058911855g/mol
  • Monoisotopic Mass: 221.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.7Ų
  • XLogP3: 0.5

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